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Compound of Interest

Compound Name: 1-Aminopiperidine

Cat. No.: B145804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1-Aminopiperidine
(CAS No. 2213-43-6), a versatile building block in the synthesis of pharmaceuticals and

agrochemicals. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and the integrity of research.

Chemical and Physical Properties
1-Aminopiperidine is a colorless to light yellow liquid.[1][2] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Aminopiperidine
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Property Value

Molecular Formula C5H12N2[1][2][3][4][5][6]

Molecular Weight 100.16 g/mol [1][3][4][5][6]

Boiling Point 146 °C at 730 mmHg[3][4][7]

Density 0.928 g/mL at 25 °C[3][4][7]

Flash Point 36 °C (96.8 °F) - closed cup[7]

Refractive Index n20/D 1.475[3][4][7]

Vapor Pressure 3.18 mmHg[1]

Appearance Colorless to yellow liquid[2]

Hazard Identification and GHS Classification
1-Aminopiperidine is classified as a hazardous chemical.[8][9] The GHS classification is

summarized in Table 2. It is a flammable liquid and vapor that can cause severe skin burns and

eye damage.[1][8][9] It is also harmful if swallowed, in contact with skin, or inhaled.[9]

Table 2: GHS Hazard Classification for 1-Aminopiperidine
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Hazard Class Category Hazard Statement

Flammable liquids 2, 3

H225: Highly flammable liquid

and vapor, H226: Flammable

liquid and vapor[1][10]

Acute toxicity, Oral 4 H302: Harmful if swallowed[10]

Acute toxicity, Dermal 3, 4

H311: Toxic in contact with

skin, H312: Harmful in contact

with skin[10][11]

Acute toxicity, Inhalation 3, 4
H331: Toxic if inhaled, H332:

Harmful if inhaled[9][10]

Skin Corrosion/Irritation 1B, 1C
H314: Causes severe skin

burns and eye damage[1][10]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[3][7]

Acute aquatic toxicity 3
H402: Harmful to aquatic

life[10]

Signal Word: Danger[1][8][9][10]

Hazard Pictograms:

alt text

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and risk.

3.1. Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[10]
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Use only non-sparking tools and explosion-proof equipment.[8][9]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[10]

Take precautionary measures against static discharge.[8][9][10]

Ground and bond containers and receiving equipment.[10]

Avoid breathing mist, vapors, or spray.[9]

Do not get in eyes, on skin, or on clothing.[9]

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke when using this product.[10]

3.2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9][10]

Keep in a flammable liquids storage area.[8][9]

Store locked up.[8]

Incompatible materials include acids, strong oxidizing agents, acid anhydrides, and acid

chlorides.[8][9]

Personal Protective Equipment (PPE)
A comprehensive PPE workflow is crucial when handling 1-Aminopiperidine.
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Personal Protective Equipment (PPE) Workflow

Assess Risks for Handling
1-Aminopiperidine

Select Appropriate PPE

Don PPE in Correct Order:
1. Gown/Apron

2. Gloves (inner)
3. Respirator

4. Goggles/Face Shield
5. Gloves (outer)

Based on SDS and
Task-Specific Risks

Perform Chemical Handling
in Fume Hood

Doff PPE Carefully to Avoid
Contamination

Dispose of Contaminated PPE
as Hazardous Waste

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 1-Aminopiperidine.

Detailed PPE Specifications:
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Eye/Face Protection: Wear chemical safety goggles and a face shield.[10] Ensure they meet

OSHA's 29 CFR 1910.133 or European Standard EN166.[8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat or

chemical-resistant apron.[10] Inspect gloves before use.[9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[8] Follow OSHA respirator

regulations in 29 CFR 1910.134.[8]

First-Aid Measures
Immediate medical attention is required in case of exposure.

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration.[8][10]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of

water/shower for at least 15 minutes.[8][9][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes.[8][9]

Ingestion: Rinse mouth. Do NOT induce vomiting.[8] Drink plenty of water.[10]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
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1-Aminopiperidine Spill Response Procedure

Spill Detected

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert
Absorbent Material

Collect Absorbed Material
into a Closed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Flowchart for the response to a 1-Aminopiperidine spill.
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Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[8][9]

Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill. Do not use combustible materials such as sawdust.[8][9]

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[8][9]

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[8]

Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can

travel to a source of ignition and flash back.[8][9] Containers may explode when heated.[8][9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8][9]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No information available.

Conditions to Avoid: Heat, flames, and sparks.[8][9]

Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, and acid chlorides.

[8][9]
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Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[8][9]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 1-Aminopiperidine. It is imperative that all personnel handling this chemical

are thoroughly trained on these procedures and have access to the full Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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